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For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a comprehensive guide for the use of Acid Violet 17 (AV17), a
protein-staining dye, for the enhancement of blood prints on various surfaces. The protocols
outlined below are intended for forensic and research applications, offering detailed
methodologies for achieving optimal staining results.

Introduction

Acid Violet 17, also known as Coomassie Brilliant Violet R150, is a potent dye used to stain
the protein components of blood, rendering latent or faint blood impressions visible.[1] It
produces a vibrant purple coloration upon reaction with blood proteins, significantly increasing
the contrast of the print against the substrate.[2][3][4] AV17 is effective on a wide range of
porous, semi-porous, and non-porous surfaces.[2] For non-porous surfaces, it is considered
one of the more effective fluorescent stains available.
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The underlying principle of this technique is the electrostatic interaction between the negatively

charged sulfonic acid groups of the dye molecule and the positively charged amino groups of

proteins present in the blood, primarily hemoglobin. This interaction results in the formation of a

stable, colored complex, thus visualizing the blood print.

l. Quantitative Data Summary

The following tables summarize the key quantitative parameters for the preparation of reagents

and the application of Acid Violet 17 for staining blood prints.

Table 1: Reagent Formulations

Concentration/

Reagent Component Solvent Total Volume
Amount
o ) 5-Sulphosalicylic

Fixing Solution . 20-23 g Water 1L

Acid Dihydrate
o ) Acid Violet 17 o

Staining Solution 1lg Distilled Water 700 mL
Dye

Ethanol 250 mL

Acetic Acid 50 mL

Destaining/Wash o

) ) Ethanol 250 mL Distilled Water 700 mL

ing Solution

Acetic Acid 50 mL

Data compiled from multiple sources indicating a standardized formulation for effective blood

print enhancement.

Table 2: Experimental Parameters
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Parameter Duration/Setting Notes

Longer times may be
Fixing Time At least 5 minutes necessary for heavy blood

deposits to prevent leaching.

Immersion or application

should be sufficient to coat the
Staining Time 1-3 minutes print. The Fingermark

Visualisation Manual suggests

3-4 minutes.

o o o Rinse until excess dye is
Destaining/Rinsing Subjective
removed from the background.

Use with red goggles or a red

o barrier filter for visualization.
Fluorescence Viewing

490 - 575 nm Other sources suggest 350-
Wavelength
450 nm, 650 nm, and 850 nm
may also enhance contrast.
n ] ) ] For transferring the developed
Lifting Time (Gel Lifter) ~15 minutes

print.

Il. Experimental Protocols

This section provides detailed, step-by-step protocols for the preparation of reagents and the
application of Acid Violet 17 for staining blood prints.

A. Reagent Preparation

» Fixing Solution (2% 5-Sulphosalicylic Acid):
o Weigh 20-23 grams of 5-sulphosalicylic acid dihydrate.
o Dissolve the powder in 1 liter of distilled water.

o Stir until the solution is clear.
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o Store in a clearly labeled bottle.

e Acid Violet 17 Staining Solution:

In a fume hood, measure 700 mL of distilled water into a 1-liter beaker.

[e]

Add 250 mL of ethanol and 50 mL of acetic acid to the water and mix.

o

[¢]

Weigh 1 gram of Acid Violet 17 powder and add it to the solvent mixture.

[e]

Stir thoroughly until the dye is completely dissolved.

[e]

Store in a clearly labeled, light-protected bottle.
e Destaining/Washing Solution:

o In a fume hood, combine 700 mL of distilled water, 250 mL of ethanol, and 50 mL of acetic
acid.

o Mix thoroughly.
o Store in a clearly labeled bottle.
B. Blood Print Staining Protocol

Safety Precaution: Always work in a well-ventilated area or a fume hood and wear appropriate
personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

o Fixation:

o Before applying the staining solution, the blood print must be fixed to prevent diffusion and
loss of detail.

o Apply the fixing solution to the blood print using a wash bottle, disposable pipette, or by
immersing the item in a tray containing the solution.

o Ensure the entire print is in contact with the fixative for a minimum of 5 minutes. For heavy
blood deposits, a longer fixing time is recommended.
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e Staining:

o Apply the Acid Violet 17 staining solution to the fixed blood print. This can be done by
immersion in a tray, spraying, or using a disposable pipette to cover the area of interest.

o Allow the staining solution to remain in contact with the print for 1 to 3 minutes.
e Destaining/Rinsing:

o Rinse the stained area with the destaining/washing solution to remove excess dye from
the background. This step is subjective and should be continued until the print is clearly

visible with minimal background staining.
o Alternatively, water can be used for rinsing.
o Allow the item to air dry completely.

¢ Visualization and Documentation:

o

The developed blood print will appear as a purple-colored impression.

[¢]

Photograph the stained print using 1:1 photography for documentation.

For enhanced visualization, especially on dark or multi-colored backgrounds, fluorescence

[e]

examination can be employed.

Use a forensic light source in the 490-575 nm range and view the print through red

[¢]

goggles or a red barrier filter. The print may fluoresce red under these conditions.
e Lifting (Optional):

o For prints on non-porous surfaces, the developed impression can be lifted using a white

gelatin lifter.

o Apply the gelatin lifter to the stained print and leave it in place for approximately 15
minutes.
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o Carefully remove the lifter. The impression will be transferred to the lifter, often with
enhanced fluorescence.

o Photograph the lifted print promptly as the dye may diffuse over time, blurring the image.

lll. Diagrams

Experimental Workflow for Acid Violet 17 Blood Print Staining
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Caption: A flowchart illustrating the sequential steps involved in the staining of blood prints
using Acid Violet 17.
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Caption: A diagram showing the interaction between the key chemical components and the
blood print during the staining process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Application Notes and Protocols for Staining Blood
Prints with Acid Violet 17]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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